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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705

For immediate release: This technical guide provides an in-depth analysis of the
physicochemical properties of acrylic anhydride, including its molecular weight and density. It
is intended for researchers, scientists, and professionals in drug development who utilize
acrylic anhydride in their work. This document outlines detailed experimental protocols for the
determination of these key parameters and presents a relevant biological signaling pathway
where acrylate derivatives show potential therapeutic effects.

Core Physicochemical Properties of Acrylic
Anhydride

Acrylic anhydride is a reactive chemical intermediate widely used in the synthesis of specialty
acrylate monomers and polymers. A clear understanding of its fundamental properties is crucial
for its proper handling, application, and for the accurate interpretation of experimental results.

Quantitative Data Summary

The molecular weight and density of acrylic anhydride are summarized in the table below.
The data has been compiled from various chemical data sources.
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Property Value Source Citation(s)
Molecular Weight 126.11 g/mol [1112113114]

Density 1.094 g/cm3 [31[5]

1.065 g/cm?3 (6]

Note: Variations in reported density values may arise from differences in measurement
conditions such as temperature and pressure.

Experimental Protocols

Accurate determination of molecular weight and density is fundamental in chemical research.
The following sections detail standard methodologies for these measurements.

Determination of Molecular Weight

For a small molecule like acrylic anhydride, mass spectrometry is a primary and highly
accurate method for determining its molecular weight.

Protocol: Molecular Weight Determination by Mass Spectrometry

o Sample Preparation: A dilute solution of acrylic anhydride is prepared in a suitable volatile
solvent, such as acetonitrile or methanol.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, is used for the analysis.

« lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for small molecules include Electrospray lonization (ESI) or
Atmospheric Pressure Chemical lonization (APCI).

o Mass Analysis: The ionized molecules are then separated based on their mass-to-charge
ratio (m/z) in the mass analyzer.

o Data Acquisition and Analysis: The detector records the abundance of ions at each m/z
value, generating a mass spectrum. The molecular weight is determined from the peak
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corresponding to the molecular ion. High-resolution instruments provide a highly accurate
mass measurement, which can be used to confirm the elemental composition.[5]

Determination of Density

The density of a liquid can be determined using several methods. A common and

straightforward approach involves the use of a pycnometer or, more simply, a graduated

cylinder and a balance.

Protocol: Density Determination using a Graduated Cylinder and Balance

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an
analytical balance.

Volume Measurement: A specific volume of acrylic anhydride is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder with Liquid: The combined mass of the graduated cylinder and the acrylic
anhydride is measured.

Calculation:

o The mass of the acrylic anhydride is calculated by subtracting the mass of the empty
cylinder from the combined mass.

o The density is then calculated by dividing the mass of the acrylic anhydride by the
measured volume.[1][6][2]

Temperature Control: It is crucial to perform the measurement at a constant, recorded
temperature, as density is temperature-dependent. For higher accuracy, this procedure
should be repeated multiple times and the average value reported.

Biological Significance and Signaling Pathway

Acrylate derivatives are being actively investigated in drug development for their potential as

anticancer agents. Some of these compounds have been shown to inhibit tubulin

polymerization and induce apoptosis in cancer cells. The following diagram illustrates a

simplified signaling pathway affected by certain acrylate derivatives, leading to apoptosis.
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Caption: Acrylate derivative-induced apoptotic pathway.

This pathway highlights how certain acrylate compounds can inhibit the polymerization of 3-
tubulin, leading to microtubule disruption.[7][8][9] This disruption can, in turn, activate the tumor
suppressor protein p53. Activated p53 upregulates the pro-apoptotic protein Bax and
downregulates the anti-apoptotic protein Bcl-2.[9] The resulting imbalance in these proteins at
the mitochondrial membrane leads to the release of pro-apoptotic factors, ultimately triggering
programmed cell death, or apoptosis. This mechanism of action is a key area of interest for the
development of novel cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

e 1. Measuring density | Class experiment | RSC Education [edu.rsc.org]
e 2. chem.libretexts.org [chem.libretexts.org]

e 3. chm.uri.edu [chm.uri.edu]

e 4. eng.uc.edu [eng.uc.edu]

o 5. Relative and Accurate Molecular Weight Determination Methods - Creative Proteomics
Blog [creative-proteomics.com]

6. wjec.co.uk [wjec.co.uk]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7721705?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10586439/
https://pubs.acs.org/doi/10.1021/acsomega.3c05051
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra03849a
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra03849a
https://www.benchchem.com/product/b7721705?utm_src=pdf-custom-synthesis
https://edu.rsc.org/experiments/measuring-density/524.article
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.eng.uc.edu/~beaucag/Classes/Characterization/MolecularWeighthtml/MolecularWeight.pdf
https://www.creative-proteomics.com/blog/relative-accurate-molecular-weight.htm
https://www.creative-proteomics.com/blog/relative-accurate-molecular-weight.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. Novel Acrylate-Based Derivatives: Design, Synthesis, Antiproliferative Screening, and
Docking Study as Potential Combretastatin Analogues - PMC [pmc.nchi.nlm.nih.gov]

e 8. pubs.acs.org [pubs.acs.org]

e 9. Design, synthesis and antiproliferative screening of newly synthesized acrylate derivatives
as potential anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Acrylic Anhydride: A Comprehensive Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721705#acrylic-anhydride-molecular-weight-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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